Cas no 73693-25-1 (2-Anthracenebutanoicacid)
2-Anthracenebutanoicacid structure
Product Name:2-Anthracenebutanoicacid
CAS No:73693-25-1
MF:C18H16O2
MW:264.318445205688
CID:566745
PubChem ID:101380
Update Time:2025-04-19
2-Anthracenebutanoicacid Chemical and Physical Properties
Names and Identifiers
-
- 2-Anthracenebutanoicacid
- 4-(2-anthryl)butanoic acid
- 4-anthracen-2-ylbutanoic acid
- 2-Anthracenebutyric acid
- 4-(2-Anthryl)-1-butanoic acid
- 4-(ANTHRACEN-2-YL)BUTANOIC ACID
- 4-[2]Anthryl-buttersaeure
- 4-[2]anthryl-butyric acid
- 4-ABA
- AC1L2QPS
- AC1Q5W1J
- AG-G-91782
- AEUBCEDJMLUFGL-UHFFFAOYSA-N
- NSC409080
- NSC 409080
- NSC-409080
- 73693-25-1
- SCHEMBL11032522
- DTXSID10223985
- 2-Anthracenebutanoic acid
-
- Inchi: 1S/C18H16O2/c19-18(20)7-3-4-13-8-9-16-11-14-5-1-2-6-15(14)12-17(16)10-13/h1-2,5-6,8-12H,3-4,7H2,(H,19,20)
- InChI Key: AEUBCEDJMLUFGL-UHFFFAOYSA-N
- SMILES: OC(CCCC1C=CC2C=C3C=CC=CC3=CC=2C=1)=O
Computed Properties
- Exact Mass: 264.11508
- Monoisotopic Mass: 264.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.211
- Boiling Point: 487.2°C at 760 mmHg
- Flash Point: 383.7°C
- Refractive Index: 1.678
- PSA: 37.3
2-Anthracenebutanoicacid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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